Cas no 1174018-99-5 (Relebactam)

• Product Name: Relebactam
• CAS No: 1174018-99-5
• MF: C₁₂H₂₀N₄O₆S
• MW: 348.3754
• MDL: MFCD28502833
• CID: 2431885
• PubChem ID: 44129647
• Update Time: 2025-08-05

Relebactam Chemical and Physical Properties

Names and Identifiers

• Relebactam
• Sulfuric acid mono-[7-oxo-2-(piperidin-4-ylcarbamoyl)-1,6-diaza-bicyclo[3.2.1]oct-6-yl] ester
• MK7655
• MK-7655
• Relebactam anhydrous
• 1OQF7TT3PF
• (1R,2S,5R)-7-oxo-2-(piperidin-4-ylcarbamoyl)-1,6-diazabicyclo[3.2.1]octan-6-yl hydrogen sulfate
• [(2S,5R)-7-oxo-2-(piperidin-4-ylcarbamoyl)-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate
• Relebactam [INN]
• (-)-Relebactam anhydrous
• BDBM1858
• GTPL10852
• EX-A
• US8487073, 1A
• SCHEMBL3721178
• S0074
• AS-35205
• 1174018-99-5
• HY-16752
• BR163749
• CS-5391
• AC-36163
• AKOS027338697
• RELEBACTAM [MI]
• MK-7655A
• (2S,5R)-7-oxo-N-piperidin-4-yl-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-carboxamide
• J-690043
• UNII-1OQF7TT3PF
• Relebactam?
• BDBM50447651
• Sulfuric acid, mono[(1R,2S,5R)-7-oxo-2-[(4-piperidinylamino)carbonyl]-1,6-diazabicyclo[3.2.1]oct-6-yl] ester
• Sulfuric acid mono-((2S,5R)-7-oxo-2-(piperidin-4-ylcarbamoyl)-1,6-diaza-bicyclo(3.2.1)oct-6-yl) ester
• BRD-K63018010-001-01-7
• NS00072573
• SMOBCLHAZXOKDQ-ZJUUUORDSA-N
• Q27252695
• EN300-24746534
• GLXC-10945
• [(2S,5R)-7-OXO-2-[(PIPERIDIN-4-YL)CARBAMOYL]-1,6-DIAZABICYCLO[3.2.1]OCTAN-6-YL]OXIDANESULFONIC ACID
• DB12377
• [(1R,2S,5R)-7-oxo-2-[(piperidin-4-yl)carbamoyl]-1,6-diazabicyclo[3.2.1]octan-6-yl]oxidanesulfonic acid
• CHEMBL3112741
• RELEBACTAM [WHO-DD]
• EX-A864
• MFCD28502833

• MDL： MFCD28502833
• Inchi： 1S/C12H20N4O6S/c17-11(14-8-3-5-13-6-4-8)10-2-1-9-7-15(10)12(18)16(9)22-23(19,20)21/h8-10,13H,1-7H2,(H,14,17)(H,19,20,21)/t9-,10+/m1/s1
• InChI Key： SMOBCLHAZXOKDQ-ZJUUUORDSA-N
• SMILES： S(=O)(=O)(O[H])ON1C(N2C([H])([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])C(N([H])C1([H])C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 348.110356g/mol
• Monoisotopic Mass: 348.110356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 137
• Molecular Weight: 348.38g/mol

Experimental Properties

• Density: 1.59

Relebactam Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives